![molecular formula C26H24N2O5 B1226563 3-[2-(2-furanylmethylamino)-2-oxoethoxy]-N-(2-methoxy-5-methylphenyl)-2-naphthalenecarboxamide](/img/structure/B1226563.png)
3-[2-(2-furanylmethylamino)-2-oxoethoxy]-N-(2-methoxy-5-methylphenyl)-2-naphthalenecarboxamide
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Overview
Description
3-[2-(2-furanylmethylamino)-2-oxoethoxy]-N-(2-methoxy-5-methylphenyl)-2-naphthalenecarboxamide is a naphthalenecarboxamide.
Scientific Research Applications
Anticancer Properties
The compound 3-[2-(2-furanylmethylamino)-2-oxoethoxy]-N-(2-methoxy-5-methylphenyl)-2-naphthalenecarboxamide and its derivatives have shown promising results in cancer research. Notably, certain 1,4‐Naphthoquinone derivatives, which share structural similarities, exhibited potent cytotoxic activity against a range of human cancer cell lines. Remarkably, compounds such as 5e, 5f, and 5p demonstrated significant cytotoxic effects while maintaining low toxicity in normal human kidney cells. The mechanism of action includes inducing apoptosis and cell cycle arrest at the G1 phase, primarily through the upregulation of caspase proteins and gene expression levels of caspases-3 and -7 (Ravichandiran et al., 2019).
Inhibition of CDK2 Enzyme
Furthermore, related derivatives, specifically pyrazolopyridine, furopyridine, and pyridine derivatives, have been synthesized and evaluated for their ability to inhibit the CDK2 enzyme. The research uncovered that some derivatives, including furopyridine derivative 14, were among the most active inhibitors. This inhibition could be crucial for controlling the cell cycle and potentially treating certain cancers (Abdel-Rahman et al., 2021).
Properties
Molecular Formula |
C26H24N2O5 |
---|---|
Molecular Weight |
444.5 g/mol |
IUPAC Name |
3-[2-(furan-2-ylmethylamino)-2-oxoethoxy]-N-(2-methoxy-5-methylphenyl)naphthalene-2-carboxamide |
InChI |
InChI=1S/C26H24N2O5/c1-17-9-10-23(31-2)22(12-17)28-26(30)21-13-18-6-3-4-7-19(18)14-24(21)33-16-25(29)27-15-20-8-5-11-32-20/h3-14H,15-16H2,1-2H3,(H,27,29)(H,28,30) |
InChI Key |
VQJVQZOWXREMCW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2=CC3=CC=CC=C3C=C2OCC(=O)NCC4=CC=CO4 |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C2=CC3=CC=CC=C3C=C2OCC(=O)NCC4=CC=CO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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